BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Cholesteryl
Propionate: Structure, Properties, and
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cholesteryl propionate

Cat. No.: B213094

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl propionate, a cholesterol ester, is a versatile organic compound with significant
applications in the fields of liquid crystal technology and advanced drug delivery systems. Its
unique thermochromic properties and biocompatibility make it a subject of interest for materials
scientists and pharmaceutical researchers alike. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
characterization of cholesteryl propionate, with a focus on its applications in research and
development.

Chemical Structure and Identification

Cholesteryl propionate is an ester derivative of cholesterol, where the hydroxyl group at the
3-beta position of the steroid nucleus is esterified with propionic acid.

Molecular Structure:

The fundamental structure consists of the rigid, tetracyclic steroid core of cholesterol linked to a
flexible propionyl group. This combination of a rigid core and a flexible chain is crucial for its
liquid crystalline properties.
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IUPAC Name: (3p)-Cholest-5-en-3-yl propanoate[1]

Synonyms: Cholesterol propionate, Cholest-5-en-3-yl propionate, Cholesteryl n-propionate[2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 633-31-8[2][3]

Molecular Formula C30H5002[2][3]

Molecular Weight 442.72 g/mol [2][4]

InChl Key CCORPVHYPHHRKB-NXUCFJMCSA-N[1]

Physicochemical Properties

The physical and chemical properties of cholesteryl propionate are key to its applications,
particularly its behavior as a liquid crystal.

Table 2: Physicochemical Data

Property Value

Appearance White crystalline powder[5]

Melting Point 97-100 °C[2][4][5]

Boiling Point 493.26 °C (estimate)[2][5]

Density 0.9882 g/cm? (estimate)[2][5]

Solubility Insoluble in water; soluble in organic solvents

like chloroform.

Refractive Index -40 ° (C=2, CHCI3)[2][5]

Experimental Protocols
Synthesis of Cholesteryl Propionate
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A common method for the synthesis of cholesteryl esters is the esterification of cholesterol with

the corresponding acid anhydride or acyl chloride.[6]

Materials:

Cholesterol

Propionic anhydride

4-(Dimethylamino)pyridine (DMAP) or 4-pyrrolidinopyridine (catalyst)
Dichloromethane (solvent)

Sodium bicarbonate solution (for washing)

Anhydrous magnesium sulfate (for drying)

Ethanol or acetone (for recrystallization)

Procedure:

Dissolve cholesterol in dry dichloromethane in a round-bottom flask.
Add a catalytic amount of DMAP or 4-pyrrolidinopyridine to the solution.
Add a stoichiometric excess of propionic anhydride to the reaction mixture.

Stir the reaction at room temperature under an inert atmosphere (e.g., nitrogen or argon) for
several hours until the reaction is complete (monitored by TLC).

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with dilute hydrochloric
acid, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to obtain the crude product.
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Purification by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds.[7]

Procedure:

Dissolve the crude cholesteryl propionate in a minimum amount of a hot solvent (e.qg.,
ethanol or acetone).

Allow the solution to cool slowly to room temperature, which will induce the formation of
crystals.

Further cool the solution in an ice bath to maximize crystal yield.

Collect the crystals by vacuum filtration and wash them with a small amount of the cold

recrystallization solvent.

Dry the purified crystals in a vacuum oven.

Characterization Methods

The identity and purity of the synthesized cholesteryl propionate can be confirmed using

various spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to elucidate the molecular structure. The proton on carbon #3 of the cholesterol backbone is
a key signal to observe for confirming esterification.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify functional groups.
The appearance of a strong carbonyl (C=0) stretch and the disappearance of the hydroxyl
(O-H) stretch from cholesterol confirm the formation of the ester.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound.[3][8]

Differential Scanning Calorimetry (DSC): DSC is employed to determine the phase transition
temperatures, which is particularly important for liquid crystal characterization.[9]
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Applications
Liquid Crystals

Cholesteryl propionate is a well-known thermochromic liquid crystal, meaning it changes
color with temperature. This property arises from the helical arrangement of the molecules in
the cholesteric (chiral nematic) phase. The pitch of this helix is temperature-dependent, leading
to the reflection of different wavelengths of light at different temperatures. This makes it useful
in applications such as:

e Temperature sensors
e Mood rings and novelty thermometers

o Educational demonstrations of liquid crystal phases

Drug Delivery Systems

The amphiphilic nature of cholesterol and its derivatives, including cholesteryl propionate,
makes them valuable components in drug delivery systems.[10][11] Cholesterol is a key
component in lipid-based drug delivery systems (LBDDS) where it provides structural support
and stability.[10] They can be incorporated into:

o Liposomes: As a component of the lipid bilayer, cholesteryl propionate can modulate
membrane fluidity and stability, influencing the release profile of encapsulated drugs.

« Nanoparticles: It can be used in the formulation of solid lipid nanoparticles (SLNs) and
nanostructured lipid carriers (NLCs) to enhance drug loading and stability.[12]

Visualizations
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Physicochemical Properties

Chemical Structure Melting Point (97-100 °C) Enables Phase Transitions —
Key Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b213094?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

